Cas no 2228180-50-3 (4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide)
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide
- 2228180-50-3
- EN300-1771495
-
- Inchi: 1S/C10H13N3O/c1-13-4-5-14-9-3-2-7(10(11)12)6-8(9)13/h2-3,6H,4-5H2,1H3,(H3,11,12)
- InChI Key: JOPNBLKBYXRZNL-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C(=N)N)=CC=2N(C)CC1
Computed Properties
- Exact Mass: 191.105862047g/mol
- Monoisotopic Mass: 191.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 62.3Ų
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771495-0.05g |
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide |
2228180-50-3 | 0.05g |
$1464.0 | 2023-09-20 | ||
| Enamine | EN300-1771495-0.1g |
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide |
2228180-50-3 | 0.1g |
$1533.0 | 2023-09-20 | ||
| Enamine | EN300-1771495-0.25g |
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide |
2228180-50-3 | 0.25g |
$1604.0 | 2023-09-20 | ||
| Enamine | EN300-1771495-0.5g |
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide |
2228180-50-3 | 0.5g |
$1673.0 | 2023-09-20 | ||
| Enamine | EN300-1771495-1.0g |
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide |
2228180-50-3 | 1g |
$1742.0 | 2023-06-03 | ||
| Enamine | EN300-1771495-2.5g |
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide |
2228180-50-3 | 2.5g |
$3417.0 | 2023-09-20 | ||
| Enamine | EN300-1771495-5.0g |
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide |
2228180-50-3 | 5g |
$5056.0 | 2023-06-03 | ||
| Enamine | EN300-1771495-10.0g |
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide |
2228180-50-3 | 10g |
$7497.0 | 2023-06-03 | ||
| Enamine | EN300-1771495-1g |
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide |
2228180-50-3 | 1g |
$1742.0 | 2023-09-20 | ||
| Enamine | EN300-1771495-5g |
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide |
2228180-50-3 | 5g |
$5056.0 | 2023-09-20 |
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide
4-Methyl-3,4-Dihydro-2H-1,4-Benzoxazine-6-Carboximidamide (CAS No. 2228180-50-3)
The compound 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide (CAS No. 2228180-50-3) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds containing both oxygen and nitrogen atoms in their ring structures. The presence of the carboximidamide group introduces unique functional properties, making it a subject of interest in both academic and industrial research.
Recent studies have highlighted the importance of benzoxazine derivatives in drug discovery and material science. The 4-methyl substitution in this compound plays a crucial role in modulating its physical and chemical properties. For instance, the methyl group enhances the molecule's lipophilicity, which is a critical factor in determining its bioavailability and stability in various solvents. This makes CAS No. 2228180-50-3 a promising candidate for applications in drug delivery systems and advanced materials.
The synthesis of 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide involves a multi-step process that typically includes nucleophilic aromatic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for high-throughput screening in pharmaceutical research. The intermediate steps often involve the use of catalysts and protecting groups to control the reaction pathways effectively.
In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, studies have demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are key targets in cancer therapy. The carboximidamide group is particularly effective in binding to these enzymes due to its ability to form hydrogen bonds with critical residues in the active site.
Moreover, the benzoxazine ring system provides structural rigidity and planarity to the molecule, enhancing its ability to interact with biological targets. This property has led to its exploration as a scaffold for designing novel anticancer agents. Recent computational studies using molecular docking have revealed favorable binding affinities of CAS No. 2228180-50-3 with several oncogenic proteins, further underscoring its therapeutic potential.
From a materials science perspective, the compound's unique electronic properties make it a candidate for use in organic electronics. The conjugated system within the benzoxazine ring allows for efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers are currently investigating methods to enhance its conductivity through functionalization and doping techniques.
In conclusion, 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide (CAS No. 2228180) represents a versatile compound with diverse applications across multiple disciplines. Its structural features and functional groups position it as a valuable tool in both basic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the fields of pharmacology and materials science.
2228180-50-3 (4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)